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Compound of Interest

Compound Name: Butyl ricinoleate

Cat. No.: B087238

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and density of
Butyl Ricinoleate, a versatile ester derived from castor oil.[1][2] This document includes key
physicochemical data, detailed experimental protocols for density determination, and graphical
representations of relevant experimental and synthetic workflows. Butyl Ricinoleate is noted
for its applications as a biodegradable lubricant, a plasticizer, and an emollient in cosmetic and
pharmaceutical formulations.[1][2][3]

Physicochemical Data

The fundamental physical and chemical properties of Butyl Ricinoleate are summarized
below. These values are critical for its application in research and development, particularly in
formulation and material science.
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Property Value Source(s)
Molecular Formula C22H4203

Molecular Weight 354.58 g/mol

Density 0.919 g/cm?

CAS Number 151-13-3

Appearance Liquid

Boiling Point 185°C at 1 mmHg

Melting Point -10°C

Flash Point 115°C

Refractive Index 1.467

Experimental Protocols for Density Determination

The density of a liquid is a fundamental property that can be determined with high precision

using several established methods. Below are detailed protocols for two common and accurate

techniques applicable to Butyl Ricinoleate.

Density Determination using a Pychometer

This method is a highly precise technique that relies on determining the mass of a known

volume of the liquid. A pycnometer is a glass flask with a specific, accurately known volume.

Materials:

Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary tube

Analytical balance (accurate to £0.0001 g)

Butyl Ricinoleate sample

Distilled water (as a reference liquid)
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» Acetone (for cleaning and drying)

e Thermostatic water bath

o Lint-free tissue

Procedure:

e Cleaning and Calibration:

o

Thoroughly clean the pycnometer and its stopper with a suitable solvent like acetone and
then rinse with distilled water.

o Dry the pycnometer completely by placing it in an oven or by rinsing with acetone and
allowing it to air dry.

o Accurately weigh the clean, dry, and empty pycnometer with its stopper on the analytical
balance (mass mo).

o Fill the pycnometer with distilled water, ensuring no air bubbles are trapped. Insert the
stopper, allowing excess water to exit through the capillary.

o Place the filled pycnometer in a thermostatic water bath set to a specific temperature (e.g.,
20°C or 25°C) until it reaches thermal equilibrium.

o Remove the pycnometer from the bath, carefully dry the exterior with a lint-free tissue, and
weigh it (mass ma).

o The volume of the pycnometer (V) at the specified temperature can be calculated using
the known density of water (p_water) at that temperature: V = (mz1 - mo) / p_water.

o Measurement of Butyl Ricinoleate Density:
o Empty and thoroughly dry the calibrated pycnometer.

o Fill the pycnometer with the Butyl Ricinoleate sample, again ensuring no air bubbles are
present and inserting the stopper to allow excess liquid to escape.
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[e]

Thermostat the filled pycnometer to the same temperature used for water calibration.

o

Dry the exterior of the pycnometer and weigh it (mass mz).

[¢]

The mass of the Butyl Ricinoleate sample is m_sample = mz - mo.

[¢]

The density of the Butyl Ricinoleate (p_sample) is then calculated using the formula:
p_sample = (mz2 - mo) / V.

Density Determination using an Oscillating U-Tube
Densitometer

This is a modern, rapid, and highly accurate method for determining the density of liquids. The
instrument measures the change in the oscillation frequency of a U-shaped tube when it is
filled with the sample liquid.

Principle: The natural frequency of oscillation of the U-tube is dependent on its mass. When
filled with a liquid, the total mass of the tube changes, which in turn alters its oscillation
frequency. The instrument measures this change in frequency and relates it to the density of
the sample.

Materials:

Digital oscillating U-tube densitometer

Butyl Ricinoleate sample

Syringes for sample injection

Solvents for cleaning (e.g., ethanol, acetone)
Procedure:
e Instrument Calibration:

o Calibrate the densitometer according to the manufacturer's instructions. This typically
involves measuring the oscillation periods with two standards of known density, usually dry
air and ultrapure water, at a specified temperature.
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o The instrument's software uses these measurements to determine the instrument
constants.

e Sample Measurement:
o Ensure the U-tube is clean and dry before introducing the sample.

o Inject the Butyl Ricinoleate sample into the U-tube using a syringe, ensuring there are no
air bubbles in the measurement cell. Many modern instruments have bubble detection
systems.

o The instrument will automatically bring the sample to the set temperature (e.g., 20°C)
using its built-in Peltier temperature control.

o The instrument excites the U-tube and measures the oscillation period.

o The density of the Butyl Ricinoleate is then automatically calculated by the instrument's
software and displayed.

e Cleaning:

o After the measurement, flush the U-tube with an appropriate solvent to remove the
sample.

o Dry the tube by passing clean, dry air through it.

Visualizations
Experimental and Synthetic Workflows

To visually represent the processes discussed, the following diagrams have been generated
using the DOT language.
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Preparation & Calibration
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Caption: Workflow for Density Determination of Butyl Ricinoleate using a Pycnometer.
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Caption: Synthesis of Butyl Ricinoleate via Transesterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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